Cas no 95470-42-1 (Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate)

Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate is a brominated imidazole derivative with significant utility in organic synthesis and pharmaceutical research. Its reactive bromo and ester functional groups make it a versatile intermediate for constructing complex heterocyclic compounds, particularly in the development of biologically active molecules. The presence of the methyl group enhances stability while allowing further functionalization. This compound is particularly valuable in medicinal chemistry for the synthesis of imidazole-based scaffolds, which are prevalent in drug discovery. High purity and consistent reactivity ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other key transformations. Proper handling under inert conditions is recommended due to its sensitivity.
Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate structure
95470-42-1 structure
Product Name:Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate
CAS No:95470-42-1
MF:C7H9BrN2O2
MW:233.062560796738
MDL:MFCD09033863
CID:94721
PubChem ID:13558224
Update Time:2025-05-28

Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-bromo-5-methyl-4H-imidazole-4-carboxylate
    • Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate
    • 1H-Imidazole-5-carboxylic acid, 2-bromo-4-methyl-, ethyl ester
    • 2-BROMO-5-METHYL-4H-IMIDAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • Ethyl 2-bromo-5-methyl-1H-imidazole-4-carboxylate
    • 2-Brom-5-methyl-1(3)H-imidazol-4-carbonsaeure-aethylester
    • 2-bromo-4-methyl-1H-imidazole-5-carboxylic acid ethyl ester
    • 2-bromo-5-methyl-1(3)H-imidazole-4-carboxylic acid ethyl ester
    • 2-bromo-5-methyl-1H-imidazole-4-carboxylic acid,ethyl ester
    • ethyl 2-bromo-4-methyl-5-imidazolecarboxylate
    • QC-4447
    • RD-0244
    • 2-BROMO-5-METHYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • AK139355
    • 1H-Imidazole-4-carboxylic acid, 2-bromo-5-methyl-, ethyl ester
    • ethyl 2-bromo-5-methylimidazole-4-carboxylate
    • LYNIJZZYBZLQCU-UHFFFAOYSA-N
    • STL217698
    • BBL031661
    • SBB077166
    • FCH1327960
    • 1H-Imidazole-4-carboxylic acid, 2-bromo-5-methyl-, ethyl ester (9CI)
    • SY046792
    • AKOS005207529
    • AC-28882
    • F17242
    • AKOS005207528
    • IFLAB-BB F2108-0155
    • 95470-42-1
    • SCHEMBL3373723
    • AS-871/43475421
    • ethyl2-bromo-4-methyl-1H-imidazole-5-carboxylate
    • Ethyl 2-Bromo-4-methylimidazole-5-carboxylate
    • ALBB-022390
    • VDA47042
    • DS-6677
    • MFCD09965534
    • 1H-imidazole-5-carboxylic acid, 2-bromo-4-methyl-, ethyl ester, hydrochloride
    • CS-W022656
    • MFCD09033863
    • EN300-134109
    • F2108-0155
    • 2-bromo-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester
    • J-520719
    • MDL： MFCD09033863
    • Inchi： 1S/C7H9BrN2O2/c1-3-12-6(11)5-4(2)9-7(8)10-5/h3H2,1-2H3,(H,9,10)
    • InChI Key： LYNIJZZYBZLQCU-UHFFFAOYSA-N
    • SMILES： O=C(C1=C(C)N=C(Br)N1)OCC

Computed Properties

  • Exact Mass: 231.98500
  • Monoisotopic Mass: 231.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 2

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 265.3°C at 760 mmHg
  • Flash Point: 163.9±25.7 °C
  • PSA: 54.98000
  • LogP: 1.65730
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Security Information

Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Pricemore >>

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Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Production Method

Production Method 1

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  rt
Reference
(2-Aryl-5-methylimidazol-4-ylcarbonyl)guanidines and (2-aryl-5-methyloxazol-4-ylcarbonyl)guanidines as NHE-1 inhibitors
Lee, Sunkyung; Yi, Kyu Yang; Youn, Sung Jun; Lee, Byung Ho; Yoo, Sung-eun, Bioorganic & Medicinal Chemistry Letters, 2009, 19(5), 1329-1331

Production Method 2

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ,  Acetonitrile ;  20 h, rt
1.2 Reagents: Ethyl acetate
Reference
Heterocyclic compounds as stearoyl-CoA desaturase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 3

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  3 h, rt
Reference
Preparation of imidazole derivatives as urate transporter 1 (URAT1) inhibitors
, Japan, , ,

Production Method 4

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  3 h, rt
Reference
Preparation of 2-(5-chloropyridin-3-yl)-1-(2,5-dichlorobenzyl)-4-methyl-1H-imidazole-5-carboxylic acid crystals, URAT1 inhibitors, and pharmaceutical compositions containing them
, World Intellectual Property Organization, , ,

Production Method 5

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  3 h, rt
Reference
Preparation of 2-(pyridinyl or pyridinyloxy)-1H-imidazole and 2-(pyridin-3-yl)-1H-pyrrole derivatives as inhibitors of urate transporter 1
, World Intellectual Property Organization, , ,

Production Method 6

95470-42-1 95470-42-1
Reaction Conditions
Reference
Cyanotriazole compounds as stimulators of citric acid cycle activity and their preparation
, World Intellectual Property Organization, , ,

Production Method 7

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: 1,2-Dichloroethane ;  4 h, 85 °C
Reference
Discovery of [(6-chloro-2-trifluoromethyl-7-aryl-7H-imidazo[1,2-a]imidazol-3-yl)methyl]amines, a novel class of corticotropin-releasing factor receptor type 1 (CRF1R) antagonists
Zuev, Dmitry; Vrudhula, Vivekananda M.; Michne, Jodi A.; Dasgupta, Bireshwar; Pin, Sokhom S.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(12), 3669-3674

Production Method 8

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ,  Acetonitrile ;  18 h, rt
Reference
Benzimidazole derivatives as inhibitors of PAD4 and their preparation
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Production Method 9

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ,  Acetonitrile ;  18 h, rt
Reference
Preparation of benzimidazole compounds as peptidylarginine deiminase 4 inhibitors
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Production Method 10

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  1 h, rt
Reference
Preparation of 2-((4-((S)-2-(4-chloro-2-fluorophenyl)-2-methylbenzo[d][1,3]dioxo-4-yl)piperidin-1-yl)methyl)-1-(((S)-oxetan-2-yl)methyl)-1H-imidazole derivatives as activators of the GLP1 receptor for the treatment of obesity
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Production Method 11

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  16 h, rt
Reference
Preparation of arylazolecarboxamides for the treatment of obesity
, World Intellectual Property Organization, , ,

Production Method 12

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  12 h, 20 °C
Reference
Preparation of pyrazolecarboxamides as ACSS2 inhibitors and methods of use thereof
, World Intellectual Property Organization, , ,

Production Method 13

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ,  Acetonitrile ;  overnight, rt
Reference
Preparation of 2-(benzylamino)phenol and 2-(heterocyclylmetylamino)phenol derivatives or salts thereof as inhibitors of KRAS-G12C mutation
, World Intellectual Property Organization, , ,

Production Method 14

51605-32-4 51605-32-4
95470-42-1 95470-42-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  3 h, rt
Reference
Preparation of (2-imidazolyl)pyrazine derivative and (2-pyrrolyl)pyrazine derivative, salt or solvate thereof, pharmaceutical composition, urate transporter 1 (URAT1) inhibitor, and therapeutic agent or preventive agent
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Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Raw materials

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Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Related Literature

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